Cas no 823809-32-1 (Benzene, 1-[(1E)-2-(4-methylphenyl)ethenyl]-2-nitro-)

Benzene, 1-[(1E)-2-(4-methylphenyl)ethenyl]-2-nitro- structure
823809-32-1 structure
Product Name:Benzene, 1-[(1E)-2-(4-methylphenyl)ethenyl]-2-nitro-
CAS No:823809-32-1
MF:C15H13NO2
MW:239.269223928452
CID:692645
PubChem ID:10331816
Update Time:2025-04-19

Benzene, 1-[(1E)-2-(4-methylphenyl)ethenyl]-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-[(1E)-2-(4-methylphenyl)ethenyl]-2-nitro-
    • (E)-2-nitro-4'-methylstilbene
    • 2-nitro-4'-methylstilbene
    • 4'-methyl-2-nitrostilbene
    • (E)-1-(4-Methylstyryl)-2-nitrobenzene
    • 823809-32-1
    • Inchi: 1S/C15H13NO2/c1-12-6-8-13(9-7-12)10-11-14-4-2-3-5-15(14)16(17)18/h2-11H,1H3/b11-10+
    • InChI Key: BOEQYEBHKXREIP-ZHACJKMWSA-N
    • SMILES: [O-][N+](C1C=CC=CC=1/C=C/C1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 239.09500
  • Monoisotopic Mass: 239.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 45.82000
  • LogP: 4.59680
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